Cas no 90158-40-0 (2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester)

• Product Name: 2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester
• CAS No: 90158-40-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 792980
• PubChem ID: 71429997
• Update Time: 2025-04-19

2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester
• ethyl 4-butoxy-2-cyano-3-methylbut-2-enoate
• DTXSID70848653
• 90158-40-0

• Inchi： 1S/C12H19NO3/c1-4-6-7-15-9-10(3)11(8-13)12(14)16-5-2/h4-7,9H2,1-3H3
• InChI Key： VKDOTIKAOIXAEW-UHFFFAOYSA-N
• SMILES： O(CC(=C(C#N)C(=O)OCC)C)CCCC

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3Ų